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Compound of Interest

Compound Name: 1,8-Cyclotetradecanedione

Cat. No.: B15474670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known and estimated physical

properties of 1,8-Cyclotetradecanedione, a macrocyclic diketone. Due to the limited

availability of specific experimental data for this compound, this guide also incorporates data

from the closely related and more extensively studied cyclotetradecanone to provide a

comparative context. Furthermore, it outlines general experimental protocols for the synthesis

and characterization of macrocyclic ketones, offering a foundational understanding for

researchers in the field.

Core Physical Properties
1,8-Cyclotetradecanedione is a large, cyclic organic molecule containing two ketone

functional groups. Its physical properties are influenced by its molecular weight, cyclic

structure, and the presence of polar carbonyl groups. While specific experimental data for 1,8-
Cyclotetradecanedione is not readily available in public databases, its fundamental properties

can be established.

Table 1: Core Physical and Chemical Properties of 1,8-Cyclotetradecanedione
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Property Value Source

Molecular Formula C₁₄H₂₄O₂ [1][2]

Molecular Weight 224.34 g/mol [1][2]

CAS Registry Number 38300-49-1 [1]

Estimated and Comparative Physical Properties
To provide a more complete picture, the following table includes calculated and experimental

data for the related monoketone, cyclotetradecanone. These values can serve as a reasonable

estimation for the properties of 1,8-Cyclotetradecanedione, with the understanding that the

presence of a second ketone group will likely increase the melting point, boiling point, and

density due to increased polarity and intermolecular forces.

Table 2: Estimated and Comparative Physical Properties

Property
1,8-
Cyclotetradecanedi
one (Estimated)

Cyclotetradecanon
e (for comparison)

Source

Melting Point
Expected to be a low-

melting solid

299.22 K (26.07 °C)

(calculated)
[2]

Boiling Point
Higher than

cyclotetradecanone

645.92 K (372.77 °C)

(calculated)
[2]

Density
Expected to be slightly

> 1 g/cm³
Not available

Solubility

Soluble in organic

solvents, sparingly

soluble in water

LogP: 4.640

(calculated)
[2]

Experimental Protocols
While specific experimental protocols for the synthesis and property determination of 1,8-
Cyclotetradecanedione are not detailed in readily available literature, general methodologies
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for macrocyclic ketones are well-established.

General Synthesis of Macrocyclic Diketones
The synthesis of macrocyclic diketones can be achieved through various strategies, often

involving an intramolecular cyclization step under high-dilution conditions to favor the formation

of the large ring over intermolecular polymerization. A common approach is the acyloin

condensation of a long-chain dicarboxylic acid ester, followed by oxidation of the resulting

acyloin to the diketone.

Experimental Workflow: Acyloin Condensation for Macrocyclic Diketone Synthesis
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Long-chain dicarboxylic acid ester

High-dilution reaction with molten sodium
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Workup and purification
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Oxidation (e.g., with Cu(OAc)₂)

1,8-Cyclotetradecanedione
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Caption: Generalized workflow for the synthesis of a macrocyclic diketone via acyloin

condensation.

Determination of Physical Properties
Standard analytical techniques are employed to determine the physical properties of

synthesized macrocyclic ketones.
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Melting Point: Determined using a calibrated melting point apparatus. The sample is slowly

heated, and the temperature range over which it melts is recorded.

Boiling Point: For high-boiling compounds like macrocyclic ketones, vacuum distillation is

often required to prevent decomposition. The boiling point is recorded at a specific pressure

and can be extrapolated to atmospheric pressure.

Density: Measured using a pycnometer or a densitometer.

Solubility: Determined by adding a known mass of the compound to a known volume of

solvent at a specific temperature until saturation is reached. The concentration is then

determined analytically.

Spectroscopic Characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure and purity.

Infrared (IR) Spectroscopy: To identify the presence of the ketone functional group (strong

absorption around 1700-1720 cm⁻¹).

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Signaling Pathways and Biological Activity
Currently, there is no information available in scientific literature to suggest that 1,8-
Cyclotetradecanedione is involved in any biological signaling pathways. As a synthetic

macrocyclic ketone, its biological activity would need to be determined through specific

screening programs.

Logical Relationships of Physical Properties
The physical properties of 1,8-Cyclotetradecanedione are interconnected and determined by

its molecular structure.
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Caption: Interrelationship between the molecular structure and physical properties of 1,8-
Cyclotetradecanedione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1,8-Cyclotetradecanedione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15474670#physical-properties-of-1-8-
cyclotetradecanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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